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The cyano radical (CN), a species of significant interest in diverse fields such as astrophysics,

combustion chemistry, and plasma physics, possesses a distinct ionization potential that sets it

apart from related atomic and diatomic species.[1] This guide provides an objective comparison

of the experimentally determined ionization potential of the cyano radical with that of atomic

carbon and nitrogen, as well as diatomic nitrogen and carbon. All quantitative data is supported

by experimental evidence to facilitate a clear understanding of its electronic properties.

Comparative Ionization Potentials
The first ionization potential is the minimum energy required to remove an electron from a

neutral atom or molecule in its gaseous state. The following table summarizes the

experimentally determined first ionization potentials for the cyano radical and other relevant

species.
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Species Chemical Formula
First Ionization Potential
(eV)

Cyano Radical CN 13.956 ± 0.007

Nitrogen Atom N 14.534

Carbon Atom C 11.260

Dinitrogen N₂ 15.581

Dicarbon C₂ 11.866 ± 0.005

Experimental Determination of the Cyano Radical's
Ionization Potential
The precise determination of the ionization potential of the cyano radical was achieved

through a sophisticated experimental setup combining a gas-phase radical source, synchrotron

radiation, and a double imaging (ion/electron) detection technique.[2] This direct measurement

provided a significant advancement over previous, less precise estimations.[1]

Experimental Workflow
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Experimental workflow for determining the ionization potential of the cyano radical.

Protocol:

Radical Generation: The cyano radical was produced in the gas phase within a flow tube.

This was achieved by reacting cyanoacetylene (HC₃N) with atomic fluorine. The highly

reactive fluorine atoms abstract hydrogen atoms from the precursor molecules, leading to

the formation of the cyano radical.[2]
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Photoionization: The generated cyano radicals were then ionized by monochromatic

vacuum ultraviolet (VUV) radiation from a synchrotron source. The energy of the synchrotron

radiation was precisely tunable, allowing for the accurate determination of the ionization

threshold.

Detection: A double imaging photoelectron-photoion coincidence (i²PEPICO) spectrometer,

specifically the DELICIOUS III, was used for detection.[2] This technique allows for the

simultaneous detection of the created ion and the corresponding electron, providing a clear

and unambiguous measurement of the ionization energy.[3]

Comparative Analysis
The ionization potential of the cyano radical (13.956 eV) is notably higher than that of the

carbon atom (11.260 eV) and the dicarbon molecule (11.866 eV).[2][4] This indicates that the

electron in the highest occupied molecular orbital (HOMO) of the cyano radical is more tightly

bound than in atomic carbon or dicarbon.

Conversely, the ionization potential of the cyano radical is lower than that of the nitrogen atom

(14.534 eV) and the dinitrogen molecule (15.581 eV).[5] This suggests that the HOMO of the

cyano radical is at a higher energy level compared to that of atomic nitrogen and the very

stable dinitrogen molecule.

The following diagram illustrates the relative ionization potentials of these species.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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